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Compound of Interest

Compound Name: CDD-1845

Cat. No.: B12374560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CDD-1845 is a potent, non-covalent, and non-peptidic inhibitor of the SARS-CoV-2 Main

protease (Mpro) with a Ki of 3 nM. It has demonstrated efficacy against Mpro variants. These

application notes provide detailed protocols for in vivo pharmacokinetic studies of CDD-1845 in

a murine model, based on currently available preclinical data. While in vivo efficacy data for

CDD-1845 has not been publicly disclosed, a general protocol for evaluating the efficacy of

antiviral compounds against SARS-CoV-2 in a transgenic mouse model is also provided for

guidance.

Mechanism of Action
CDD-1845 targets the SARS-CoV-2 Main protease (Mpro), an enzyme essential for viral

replication. Mpro is responsible for cleaving the viral polyproteins into functional proteins

required for the assembly of new virions. By inhibiting Mpro, CDD-1845 blocks the viral life

cycle, thereby preventing viral replication.
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To cite this document: BenchChem. [Application Notes and Protocols for CDD-1845 In Vivo
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374560#cdd-1845-dosage-for-in-vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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